Tyr-Ala
Overview
Description
“Tyr-Ala” is a dipeptide formed by the condensation of tyrosine and alanine . It has been isolated from hydrolyzed maize protein . The empirical formula of “Tyr-Ala” is C12H16N2O4, and its molecular weight is 252.27 .
Synthesis Analysis
The synthesis of “Tyr-Ala” has been achieved through enzymatic methods. An efficient enzymatic cascade of “Tyr-Ala” synthesis was developed by a L-amino acid ligase together with polyphosphate kinase (PPK). Two L-amino acid ligases from Bacillus subtilis and Bacillus pumilus were selected and applied for “Tyr-Ala” synthesis .
Molecular Structure Analysis
The structure of “Tyr-Ala” has been identified by high-performance liquid chromatography, mass spectrometry, proton nuclear magnetic resonance, and carbon spectroscopy .
Chemical Reactions Analysis
The multi-enzyme coupling reaction system has become a promising biomanufacturing platform for biochemical production. In this system, “Tyr-Ala” synthesis was developed by a L-amino acid ligase together with polyphosphate kinase (PPK) .
Physical And Chemical Properties Analysis
“Tyr-Ala” has an empirical formula of C12H16N2O4 and a molecular weight of 252.27 . Its solubility has been studied in aqueous 2-propanol solutions .
Scientific Research Applications
Lifespan Extension
The dipeptide Tyr-Ala has been shown to significantly enhance the lifespan of organisms such as the nematode Caenorhabditis elegans. It extends both the healthspan and lifespan under conditions of heat and oxidative stress, outperforming its constituent amino acids in enhancing stress resistance .
Antioxidant Activity
Tyr-Ala exhibits remarkable antioxidant properties. It has been applied to alleviate oxidative stress in pancreatic islets under hyperglycemic conditions, which is crucial for managing diabetes-related complications .
Enzymatic Synthesis
Research has focused on the efficient synthesis of Tyr-Ala through enzymatic processes. This includes studies on tyrosyl dipeptide solubility and the development of enzymatic cascades for its synthesis .
Biosynthesis
The biosynthesis process of Tyr-Ala has been explored, with studies reporting high-yield production of this dipeptide using novel green reaction mediums and specific bacterial enzymes .
Mechanism of Action
Target of Action
Tyr-Ala, a dipeptide, has been found to interact with several targets in the body. It has been identified as a Cathepsin L inhibitor , which is a lysosomal cysteine proteinase involved in protein degradation. It also interacts with Dipeptidyl Peptidase-4 (DPP4) , an enzyme that cleaves proteins containing a position 2 alanine or proline.
Mode of Action
Tyr-Ala’s interaction with its targets leads to various changes in cellular processes. As a Cathepsin L inhibitor, it acts at the early phase of the infection cycle of certain viruses, including SARS-CoV-2 . This results in antiviral activity against these viruses in specific cell types . In the case of DPP4, it is cleaved to release the dipeptide, which is
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-7(12(17)18)14-11(16)10(13)6-8-2-4-9(15)5-3-8/h2-5,7,10,15H,6,13H2,1H3,(H,14,16)(H,17,18)/t7-,10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKUJNGEGZDXGO-XVKPBYJWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101317223 |
Source
|
| Record name | Tyrosylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tyr-Ala | |
CAS RN |
730-08-5 |
Source
|
| Record name | Tyrosylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=730-08-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tyrosylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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